Cas no 2098141-97-8 (2-((2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine)

• Product Name: 2-((2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine
• CAS No: 2098141-97-8
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5726190
• PubChem ID: 121206117
• Update Time: 2025-08-04

2-((2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine
• 2098141-97-8
• F1967-5231
• starbld0027340
• AKOS026715256
• 2-(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)oxyethanamine
• 2-((2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine

• Inchi： 1S/C11H18N4O/c1-9-13-10(15-5-2-3-6-15)8-11(14-9)16-7-4-12/h8H,2-7,12H2,1H3
• InChI Key： GKOAPWJTGDBZKR-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CC(=NC(C)=N1)N1CCCC1

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.3Ų

Additional information on 2-((2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine

Professional Introduction to Compound with CAS No. 2098141-97-8 and Product Name: 2-((2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine

The compound with the CAS number 2098141-97-8 and the product name 2-((2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and therapeutic interventions. The structural motif, featuring a pyrimidine core linked to a pyrrolidine moiety, suggests a multifaceted interaction capability with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating nitrogen-containing rings such as pyrimidines and pyrrolidines. These structures are known for their ability to mimic natural biomolecules and interact with enzymes and receptors in a highly specific manner. The presence of the 2-methyl group and the 6-(pyrrolidin-1-yl) substituent in the compound’s structure enhances its binding affinity and selectivity, which are critical factors in drug design. Such modifications have been shown to improve pharmacokinetic properties, including bioavailability and metabolic stability.

The ethan-1-amine moiety at the terminal position of the molecule introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions with biological targets. This feature is particularly valuable in the development of small-molecule inhibitors and activators, where precise interaction with protein or nucleic acid surfaces is essential. The compound’s ability to form multiple hydrogen bonds increases its binding strength and duration, potentially leading to more sustained therapeutic effects.

Current research in chemical biology has been increasingly focused on identifying novel compounds that can modulate cellular pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural features of 2-((2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethan-1-amine make it a compelling candidate for further exploration in these areas. For instance, pyrimidine derivatives have been extensively studied for their antitumor properties, often due to their ability to inhibit key enzymes involved in cell proliferation. The compound’s design aims to leverage these interactions while enhancing solubility and reducing toxicity, addressing common challenges in drug development.

In vitro studies have begun to unravel the mechanistic aspects of this compound’s activity. Initial assays suggest that it can interact with target proteins in a manner that disrupts pathological signaling pathways. The pyrimidin-4-yloxy group appears to play a crucial role in mediating these interactions, potentially serving as a bridge between the compound and its biological target. This region’s flexibility allows for conformational adjustments that optimize binding affinity. Additionally, the compound’s stability under various physiological conditions suggests that it may be suitable for oral administration or other delivery methods.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel bioactive molecules like this one. Molecular modeling studies have been instrumental in predicting how 2-((2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)ethan-1amine interacts with potential targets at an atomic level. These simulations have guided synthetic modifications aimed at improving potency and selectivity. Furthermore, advances in crystallography have enabled researchers to visualize the compound’s binding mode within protein active sites, providing invaluable insights into its mechanism of action.

As interest in precision medicine grows, compounds like this one are being evaluated for their potential use in personalized therapeutic strategies. The ability to fine-tune molecular structures to achieve specific biological outcomes is a cornerstone of modern drug design. The 2-Methyl group and other substituents contribute to this tailoring process by influencing how the molecule behaves within biological systems. Such precision is essential for developing treatments that are not only effective but also minimally invasive.

The future development of this compound will likely involve rigorous preclinical testing to assess its safety profile and efficacy across various disease models. Collaborations between academic researchers and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. Given its promising preclinical data, this compound represents an exciting opportunity for innovation in therapeutic chemistry.

In conclusion, 2-((2-Methyl)-6-(pyrrolidinyl)-4-pyrimidinyloxy)ethanamine (CAS No. 2098141–97–8) stands out as a significant advancement in medicinal chemistry due to its intricate structure and potential biological activity. Its design incorporates elements known to enhance binding affinity and selectivity while maintaining favorable pharmacokinetic properties. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly vital role in addressing complex diseases through targeted molecular interventions.